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Compound of Interest

Compound Name: Ustusolate C

Cat. No.: B1163740 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This document provides a comprehensive

guide to the proper disposal procedures for Ustusolate C, ensuring laboratory safety and

regulatory compliance.

Immediate Safety and Handling
Before disposal, it is crucial to handle Ustusolate C with appropriate personal protective

equipment (PPE). The chemical, physical, and toxicological properties have not been

thoroughly investigated[1]. Therefore, treating it with a high degree of caution is essential.

Recommended PPE:

Eye/Face Protection: Use safety glasses or goggles approved under appropriate government

standards.

Skin Protection: Handle with impervious gloves. Full-contact material should be Nitrile rubber

with a minimum layer thickness of 0.11 mm and a breakthrough time of 480 minutes[2].

Body Protection: Wear protective clothing to prevent skin contact[2].

Respiratory Protection: If dust is generated, use a P3 filter type respirator[2].

Work should be conducted under a fume hood to avoid inhalation of any dust or vapors[2]. In

case of accidental contact, follow these first-aid measures:
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After Inhalation: Move to fresh air. If breathing stops, apply artificial respiration. Seek

immediate medical attention[2].

In Case of Skin Contact: Immediately remove all contaminated clothing and rinse the skin

with water/shower. A physician should be consulted immediately[2].

After Eye Contact: Rinse out with plenty of water and remove contact lenses[2].

If Swallowed: Give the victim water to drink (two glasses at most) and seek medical advice

immediately[2].

Waste Disposal Protocol
Ustusolate C waste is considered hazardous and must be disposed of through an approved

waste disposal plant. It is regulated by the Environmental Protection Agency (EPA) under the

Resource Conservation and Recovery Act (RCRA) and cannot be disposed of in regular trash

or into the sewer system[3].

Step-by-Step Disposal Procedure:

Waste Collection:

Collect waste Ustusolate C, including any contaminated materials like gloves or paper

towels used for spill cleanup, in a designated hazardous waste container[4].

It is preferable to use plastic containers over glass for storing hazardous waste, provided

they are compatible[3].

Do not mix Ustusolate C waste with other chemical wastes to avoid potential incompatible

reactions. Segregate waste by compatibility, not alphabetically[3].

Container Labeling:

Clearly label the waste container with "Hazardous Waste" and the chemical name

"Ustusolate C".

Include the accumulation start date and any other information required by your institution's

Environmental Health and Safety (EHS) department.
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Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

Ensure the storage area is secure and away from general laboratory traffic.

Arranging for Pickup:

Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste[3].

Complete any required forms, such as a "Hazardous Waste and Unwanted Chemical"

form, and submit it to the EHS office[3].

Quantitative Data Summary
While specific quantitative data for Ustusolate C is limited, the following table summarizes key

physical properties relevant to its handling and disposal.

Property Value Source

Melting Point/Range 188 - 190 °C (370 - 374 °F) [2]

Form Solid [2]

Flammability
May form combustible dust

concentrations in air.
[1]

Experimental Workflow for Chemical Waste
Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of chemical waste like Ustusolate C in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

4. fablab.cs.washington.edu [fablab.cs.washington.edu]

To cite this document: BenchChem. [Essential Procedures for the Proper Disposal of
Ustusolate C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163740#ustusolate-c-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1163740?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/sds/sial/a92902?userType=anonymous
https://www.sigmaaldrich.com/US/en/sds/aldrich/c003
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://fablab.cs.washington.edu/wp-content/uploads/2021/11/SOP-for-disposing-of-lightly-contaminated-materials.docx
https://www.benchchem.com/product/b1163740#ustusolate-c-proper-disposal-procedures
https://www.benchchem.com/product/b1163740#ustusolate-c-proper-disposal-procedures
https://www.benchchem.com/product/b1163740#ustusolate-c-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1163740?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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